Cas no 1695335-92-2 (2-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde)

• Product Name: 2-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde
• CAS No: 1695335-92-2
• Molecular Formula: C₁₁H₁₄N₂O₂
• Molecular Weight: 206.241062641144
• CID: 5706075
• PubChem ID: 108222604

2-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde Properties

Names and Identifiers

• EN300-725609
• 1695335-92-2
• 2-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 2-[3-(hydroxymethyl)-1-pyrrolidinyl]-

• InChIKey： PWCHYBZCJFSFBE-UHFFFAOYSA-N
• Inchi： 1S/C11H14N2O2/c14-7-9-3-5-13(6-9)11-10(8-15)2-1-4-12-11/h1-2,4,8-9,14H,3,5-7H2
• SMILES： OCC1CN(C2C(C=O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 206.105527694g/mol
• Heavy Atom Count: 15
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Boiling Point: 403.4±30.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)
• Density: 1.231±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes